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Compound of Interest

Compound Name: 3-Methylbenzenethiol

Cat. No.: B086895

This guide provides crucial safety, handling, and disposal information for 3-
Methylbenzenethiol (also known as m-thiocresol), tailored for researchers, scientists, and
drug development professionals. Adherence to these procedures is essential for ensuring a
safe laboratory environment.

Chemical Identifier:
e CAS Number: 108-40-7
e EC Number: 203-578-4

e Linear Formula: CH3zCeHaSH

Hazard Identification

3-Methylbenzenethiol is a hazardous chemical with the following classifications[1]:

Causes skin irritation.

Causes serious eye damage.

May cause respiratory irritation.

Very toxic to aquatic life.
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It is a combustible liquid with a strong, unpleasant odor[1][2].

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection from the hazards

associated with 3-Methylbenzenethiol.

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields, or a face
shield.[3][4]

Protects against splashes and

aerosols.[3]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[3][4]
Double-gloving is

recommended.[3]

Prevents direct skin contact.[3]

Skin Protection

Flame-resistant lab coat.[3][4]

Prevents skin contact and
contamination of personal
clothing.[3]

Respiratory Protection

Use in a well-ventilated area,
preferably under a chemical
fume hood.[3][4] If exposure
limits are exceeded, a full-face
respirator with an appropriate

cartridge is necessary.[4]

Minimizes inhalation of vapors
or aerosols.[3] Thiols are
known for their strong,
unpleasant odors and potential

to cause respiratory irritation.

[4]

Operational and Handling Plan

Adherence to a strict operational protocol is necessary to minimize exposure and ensure

safety.

Step-by-Step Handling Procedure:

e Preparation:

o Ensure a certified chemical fume hood is operational.[3]
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o Verify that an eyewash station and safety shower are readily accessible.[2][3]
o Prepare and label all necessary glassware and equipment within the fume hood.[3]

o Have designated, labeled waste containers ready for liquid and solid chemical waste.[3]

e Handling:

[¢]

Don all required PPE before handling the chemical.[3]

o Equilibrate the 3-Methylbenzenethiol container to room temperature before opening to
prevent moisture condensation.[3]

o To minimize air exposure and its strong odor, handle under an inert gas atmosphere (e.qg.,
argon or nitrogen) if possible.[3]

o Ground and bond containers when transferring material to prevent static discharge.[5]

o Use only non-sparking tools.[5][6]

Emergency Procedures

Spill Response:
o Small Spill (in a fume hood):
o Alert personnel in the immediate area.[5]

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[5]
o Collect the absorbent material in a sealed container for hazardous waste disposal.[5]
o Clean the spill area with soap and water.[5]
e Large Spill:

o Evacuate the area immediately.
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o Contact your institution's Environmental Health and Safety (EHS) department.[5]
First Aid Measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[2]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek immediate medical attention if irritation persists.[2]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[2]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[2]

Disposal Plan

Proper disposal of 3-Methylbenzenethiol and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly
o ) labeled hazardous waste container. The label
Liquid Thiol Waste o )
must explicitly state that the container holds

thiol-containing waste.[3][4]

Contaminated items such as gloves, pipette tips,
) ) and paper towels should be placed in a sealed
Solid Thiol Waste ] o ] ]
plastic bag, which is then placed in a designated

solid hazardous waste container.[3][4]

Used bleach solution for decontamination
Decontamination Solution should be collected in a separate, labeled

hazardous waste container for disposal.[4]

All chemical waste should be disposed of through a licensed contractor, following all
institutional and governmental regulations.[3]
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Workflow for Safe Handling of 3-Methylbenzenethiol

Caption: Workflow for the safe handling of 3-Methylbenzenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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